Cas no 27302-13-2 (1-Isoquinolineacetonitrile,a-phenyl-)

27302-13-2 structure
Product name:1-Isoquinolineacetonitrile,a-phenyl-
1-Isoquinolineacetonitrile,a-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 1-Isoquinolineacetonitrile,a-phenyl-
- 2-isoquinolin-1-yl-2-phenylacetonitrile
- 27302-13-2
- NSC-265332
- NSC265332
- DTXSID20312970
-
- Inchi: InChI=1S/C17H12N2/c18-12-16(13-6-2-1-3-7-13)17-15-9-5-4-8-14(15)10-11-19-17/h1-11,16H
- InChI Key: BYKAVFUAZPMCSD-UHFFFAOYSA-N
- SMILES: N#CC(C1=NC=CC2=CC=CC=C12)C1=CC=CC=C1
Computed Properties
- Exact Mass: 244.10016
- Monoisotopic Mass: 244.1
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 336
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 36.7Ų
- XLogP3: 3.5
Experimental Properties
- Density: 1.181
- Boiling Point: 420°C at 760 mmHg
- Flash Point: 138.1°C
- Refractive Index: 1.656
- PSA: 36.68
1-Isoquinolineacetonitrile,a-phenyl- Related Literature
-
Elisabet Öberg,Xue-Li Geng,Marie-Pierre Santoni,Sascha Ott Org. Biomol. Chem., 2011,9, 6246-6255
-
Christopher J. Welch,Kerstin Zawatzky,Alexey A. Makarov,Satoshi Fujiwara,Arimasa Matsumoto,Kenso Soai Org. Biomol. Chem., 2017,15, 96-101
-
Maarit H. Lahtinen,Mamata Bhattarai,Satu J. Kirjoranta,Venla K. Juntti,Leena J. Peltonen,Petri O. Kilpeläinen Green Chem., 2019,21, 4691-4705
-
Julius F. Remenar,Mark D. Tawa,Matthew L. Peterson,Örn Almarsson,Magali B. Hickey,Bruce M. Foxman CrystEngComm, 2011,13, 1081-1089
27302-13-2 (1-Isoquinolineacetonitrile,a-phenyl-) Related Products
- 9010-10-0(Soybean proteins (16C))
- 5005-36-7(a-Phenyl-a-(2-pyridyl)acetonitrile)
- 1305324-92-8(2-(tert-Butyl)oxazolo4,5-cpyridine-7-carboxylic acid)
- 1206994-41-3(N-2-(2,4-dioxo-1,3-thiazolidin-3-yl)cyclohexyl-2-methoxypyridine-3-carboxamide)
- 848182-79-6(N-[4-methoxy-3-(piperidine-1-sulfonyl)phenyl]-2-(methylsulfanyl)pyridine-3-carboxamide)
- 1842352-73-1(1H-Pyrazole-3-carboxylic acid, 1-(2-fluorophenyl)-4-nitro-, ethyl ester)
- 1344107-74-9(1-{[(2-methoxyethyl)carbamoyl]methyl}pyrrolidine-3-carboxylic acid)
- 1795480-02-2(3-{4-[3-(cyclopropylmethyl)-1,2,4-oxadiazol-5-yl]phenyl}-5-(trifluoromethyl)-1,2,4-oxadiazole)
- 1806744-95-5(Methyl 6-(bromomethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-2-carboxylate)
- 1251576-57-4(N-(2-ethoxyquinolin-8-yl)-3,4,5-trimethoxybenzamide)
Recommended suppliers
Jincang Pharmaceutical (Shanghai) Co., LTD.
Gold Member
CN Supplier
Reagent

pengshengyue
Gold Member
CN Supplier
Bulk

Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
CN Supplier
Reagent

Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk

atkchemica
Gold Member
CN Supplier
Reagent
